Cas no 1698706-97-6 (ethyl 2-ethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate)
ethyl 2-ethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-ethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate
- 1698706-97-6
- EN300-1119126
- ethyl 2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate
-
- Inchi: 1S/C11H17N3O2/c1-3-9-7-14-6-8(10(15)16-4-2)5-12-11(14)13-9/h7-8H,3-6H2,1-2H3,(H,12,13)
- InChI Key: XWUDJDOPCQRDRT-UHFFFAOYSA-N
- SMILES: O(CC)C(C1CNC2=NC(CC)=CN2C1)=O
Computed Properties
- Exact Mass: 223.132076794g/mol
- Monoisotopic Mass: 223.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 56.2Ų
ethyl 2-ethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1119126-0.05g |
ethyl 2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate |
1698706-97-6 | 95% | 0.05g |
$1381.0 | 2023-10-27 | |
| Enamine | EN300-1119126-0.1g |
ethyl 2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate |
1698706-97-6 | 95% | 0.1g |
$1447.0 | 2023-10-27 | |
| Enamine | EN300-1119126-0.25g |
ethyl 2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate |
1698706-97-6 | 95% | 0.25g |
$1513.0 | 2023-10-27 | |
| Enamine | EN300-1119126-0.5g |
ethyl 2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate |
1698706-97-6 | 95% | 0.5g |
$1577.0 | 2023-10-27 | |
| Enamine | EN300-1119126-1.0g |
ethyl 2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate |
1698706-97-6 | 1g |
$1643.0 | 2023-05-24 | ||
| Enamine | EN300-1119126-2.5g |
ethyl 2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate |
1698706-97-6 | 95% | 2.5g |
$3220.0 | 2023-10-27 | |
| Enamine | EN300-1119126-5.0g |
ethyl 2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate |
1698706-97-6 | 5g |
$4764.0 | 2023-05-24 | ||
| Enamine | EN300-1119126-10.0g |
ethyl 2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate |
1698706-97-6 | 10g |
$7065.0 | 2023-05-24 | ||
| Enamine | EN300-1119126-1g |
ethyl 2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate |
1698706-97-6 | 95% | 1g |
$1643.0 | 2023-10-27 | |
| Enamine | EN300-1119126-5g |
ethyl 2-ethyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine-6-carboxylate |
1698706-97-6 | 95% | 5g |
$4764.0 | 2023-10-27 |
ethyl 2-ethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on ethyl 2-ethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate
Ethyl 2-Ethyl-5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine-6-Carboxylate: A Comprehensive Overview
Ethyl 2-Ethyl-5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine-6-Carboxylate, also known by its CAS number 1698706-97-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyrimidines, which are heterocyclic aromatic compounds with a unique structure that combines imidazole and pyrimidine rings. The presence of the ethyl group at the 2-position and the carboxylate ester at the 6-position adds further complexity to its structure, making it a valuable subject for both academic and industrial research.
The molecular structure of Ethyl 2-Ethyl-5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine-6-Carboxylate is characterized by a fused bicyclic system consisting of an imidazole ring fused to a pyrimidine ring. This arrangement creates a rigid and planar structure that is often associated with biological activity. The compound's molecular formula is C14H14N4O2, and its molecular weight is approximately 282.3 g/mol. The compound exists in various tautomeric forms due to the presence of nitrogen atoms in the heterocyclic rings, which can influence its chemical reactivity and biological properties.
Recent studies have highlighted the potential of Ethyl 2-Ethyl-5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine-6-Carboxylate as a lead compound in drug discovery efforts. Its structural similarity to known bioactive compounds suggests that it may exhibit promising pharmacological properties. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, preliminary in vitro studies have indicated that this compound may possess anticancer properties by targeting specific signaling pathways involved in tumor growth and metastasis.
The synthesis of Ethyl 2-Ethyl-5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine-6-Carboxylate involves a multi-step process that typically begins with the preparation of an appropriate precursor compound. One common approach involves the condensation of an aldehyde with an amine derivative in the presence of a suitable catalyst to form the imidazopyrimidine core. Subsequent functionalization steps are then carried out to introduce the ethyl group and the carboxylate ester moiety at their respective positions on the molecule.
The stability and reactivity of Ethyl 2-Ethyl-5H,6H,7H,8H-Imidazo[1,2-a]Pyrimidine-6-Carboxylate are influenced by its electronic structure and steric hindrance. The conjugated system within the molecule allows for efficient electron delocalization, which can enhance its stability under certain conditions. However, the presence of electron-withdrawing groups such as the carboxylate ester can also make certain positions on the molecule more susceptible to nucleophilic or electrophilic attack.
In terms of applications beyond pharmacology,Ethyl 2-Ethyl-5H,6H
1698706-97-6 (ethyl 2-ethyl-5H,6H,7H,8H-imidazo1,2-apyrimidine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)